Cas no 2803860-52-6 (4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid)

• Product Name: 4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid
• CAS No: 2803860-52-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6431229
• Update Time: 2025-10-29

4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid

• Inchi： 1S/C9H15NO3/c1-9(8(10)13)4-2-6(3-5-9)7(11)12/h6H,2-5H2,1H3,(H2,10,13)(H,11,12)
• InChI Key： LQYBMRLIAOMGBU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(C(N)=O)(C)CC1

Experimental Properties

• Density: 1.190±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.8±34.0 °C(Predicted)
• pka: 4.70±0.10(Predicted)

Additional information on 4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid

Comprehensive Guide to 4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid (CAS No. 2803860-52-6): Properties, Applications, and Market Insights

4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid (CAS No. 2803860-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclohexane derivative, featuring both aminocarbonyl and carboxylic acid functional groups, serves as a versatile building block in drug discovery and material science. Its unique structural properties make it valuable for synthesizing bioactive molecules, particularly in the development of targeted therapies.

The compound's molecular formula, C₉H₁₅NO₃, reflects a balanced hydrophilicity-lipophilicity profile, which is crucial for optimizing drug bioavailability. Researchers frequently explore 4-methylcyclohexanecarboxylic acid derivatives like this for their conformational rigidity and metabolic stability. Recent studies highlight its potential in designing enzyme inhibitors and receptor modulators, addressing trending topics such as precision medicine and sustainable chemistry.

From a synthetic chemistry perspective, CAS 2803860-52-6 demonstrates remarkable reactivity patterns. The carboxylic acid group enables facile esterification or amidation reactions, while the aminocarbonyl moiety participates in hydrogen bonding interactions critical for molecular recognition. These characteristics answer frequent search queries about "functionalized cyclohexane scaffolds in drug design" and "carboxylic acid derivatives for pharmaceutical intermediates."

In industrial applications, this compound aligns with the growing demand for high-purity chemical building blocks. Manufacturers emphasize its role in producing chiral auxiliaries and peptide mimetics, responding to market needs for innovative therapeutic agents. Analytical data shows increasing patent filings involving 4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid derivatives, particularly in oncology and neurology research areas.

The compound's stability profile makes it suitable for diverse reaction conditions, addressing common questions about "thermal-stable carboxylic acid compounds." Its melting point range (typically 180-185°C) and solubility characteristics in polar aprotic solvents are frequently discussed in technical forums. These properties position it as a reliable candidate for multi-step synthetic routes in API manufacturing.

Quality control protocols for 2803860-52-6 typically involve HPLC purity verification (>98%) and spectroscopic characterization (NMR, IR). These standardized procedures ensure batch-to-batch consistency for research applications, meeting the pharmaceutical industry's stringent requirements. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are other practical considerations for laboratory users.

Emerging applications include its use in bioconjugation chemistry and prodrug development, topics gaining traction in scientific literature. The compound's bifunctional nature allows simultaneous modification of both functional groups, enabling innovative drug delivery strategies. This versatility responds to trending searches about "dual-functionalized cyclohexane platforms" and "carboxamide-containing pharmacophores."

From an environmental perspective, 4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid demonstrates favorable biodegradability characteristics in standard OECD tests. This aspect addresses growing concerns about sustainable chemical production, aligning with green chemistry principles that dominate current industry discussions. Manufacturers increasingly highlight such eco-friendly attributes in product specifications.

The global market for functionalized cyclohexane derivatives shows steady growth, with projections indicating increased demand for CAS 2803860-52-6 in coming years. Regional analyses reveal particular interest from North American and European pharmaceutical innovators, while Asian markets show expanding capacity for high-value intermediates. These trends reflect broader industry shifts toward specialized fine chemicals.

Technical literature frequently compares this compound with structurally similar molecules like 4-aminocyclohexanecarboxylic acid and 4-methylcyclohexanecarboxamide, addressing common queries about structure-activity relationships. Such comparative data helps researchers select optimal building blocks for their specific applications in medicinal chemistry projects.

In formulation science, the compound's physicochemical properties enable development of stable dosage forms. Its pKa values (approximately 4.2 for the carboxylic acid and 0.5 for the amide) influence solubility profiles across physiological pH ranges—a key consideration for oral drug development that responds to frequent searches about "ionizable group effects on drug absorption."

Recent advancements in synthetic methodology have improved production efficiency for 4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid, reducing costs while maintaining quality. Continuous flow chemistry approaches and catalytic amidation techniques represent innovative solutions to common manufacturing challenges, topics increasingly covered in process chemistry publications.

Safety evaluations indicate this compound requires standard laboratory precautions, with no extraordinary hazards reported. This safety profile contributes to its widespread adoption in research settings, particularly when compared to more reactive intermediates. Material Safety Data Sheets provide detailed handling guidelines that address common workplace safety questions.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) and polymeric materials, expanding its utility beyond pharmaceutical applications. Such developments would align with interdisciplinary trends in materials science and nanotechnology, areas generating substantial academic and industrial interest.

For procurement specialists, understanding global supply chain dynamics for 2803860-52-6 is crucial. Multiple GMP-certified suppliers now offer this material with comprehensive documentation packages, including certificates of analysis and regulatory support documents. These services respond to the pharmaceutical industry's need for auditable quality systems.

In summary, 4-(Aminocarbonyl)-4-methylcyclohexanecarboxylic acid (CAS No. 2803860-52-6) represents a strategically important chemical entity with expanding applications across therapeutic development and material innovation. Its balanced properties and versatile chemistry continue to inspire novel research directions while meeting industrial requirements for reliable synthetic building blocks.